1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C12H17NO2S/c1-10-5-6-12(9-11(10)2)16(14,15)13-7-3-4-8-13/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: VHICNJZEOATMEJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)C

Description

1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine, also known as DMPSP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a sulfonylpyrrolidine derivative and has been found to have various biological activities.

Mechanism of Action

The mechanism of action of 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine is not yet fully understood. However, it has been suggested that 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine may inhibit the activity of enzymes involved in tumor growth and inflammation, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs).
Biochemical and Physiological Effects:
1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine has been found to have various biochemical and physiological effects. In vitro studies have shown that 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine can induce apoptosis in cancer cells and inhibit the growth and invasion of cancer cells. Additionally, 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine has been found to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine in lab experiments is its potential as a lead compound for drug discovery. Its various biological activities make it a promising candidate for the development of new drugs. However, one limitation of using 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine. One area of interest is the development of new derivatives of 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine and its potential applications in drug discovery. Finally, clinical trials are needed to determine the safety and efficacy of 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine as a potential therapeutic agent.

Synthesis Methods

The synthesis of 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine can be achieved through a multi-step process. The starting material for the synthesis is 3,4-dimethylbenzaldehyde, which is reacted with malonic acid to form a β-ketoester. This intermediate is then treated with sodium hydride and a sulfonyl chloride to form the final product, 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine.

Scientific Research Applications

1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine has been found to have various biological activities and has been used in scientific research for its potential in drug discovery. It has been shown to have antitumor activity against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Additionally, 1-[(3,4-Dimethylphenyl)sulfonyl]pyrrolidine has been found to have anti-inflammatory and analgesic effects.